Cas no 2229005-70-1 (N-methyl-N-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylhydroxylamine)

N-methyl-N-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylhydroxylamine is a specialized organic compound featuring a nitro-substituted pyrazole core with a methylhydroxylamine functional group. Its structural uniqueness makes it valuable in synthetic chemistry, particularly as an intermediate in the preparation of heterocyclic compounds and agrochemicals. The nitro group enhances reactivity, facilitating further functionalization, while the N-methylhydroxylamine moiety offers versatility in nucleophilic substitution and condensation reactions. This compound exhibits stability under controlled conditions, ensuring reliable performance in multi-step syntheses. Its well-defined reactivity profile makes it suitable for applications in pharmaceutical and material science research, where precise molecular modifications are required. Proper handling and storage are recommended due to its potential sensitivity to heat and strong oxidizers.
N-methyl-N-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylhydroxylamine structure
2229005-70-1 structure
Product Name:N-methyl-N-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylhydroxylamine
CAS No:2229005-70-1
MF:C6H10N4O3
MW:186.168600559235
CID:6302004
PubChem ID:165860420
Update Time:2025-05-21

N-methyl-N-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • N-methyl-N-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylhydroxylamine
    • 2229005-70-1
    • EN300-1805948
    • N-methyl-N-[(1-methyl-4-nitro-1H-pyrazol-5-yl)methyl]hydroxylamine
    • Inchi: 1S/C6H10N4O3/c1-8(11)4-6-5(10(12)13)3-7-9(6)2/h3,11H,4H2,1-2H3
    • InChI Key: MXVYVDSXJLEHOZ-UHFFFAOYSA-N
    • SMILES: ON(C)CC1=C(C=NN1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 186.07529019g/mol
  • Monoisotopic Mass: 186.07529019g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 87.1Ų

N-methyl-N-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylhydroxylamine Pricemore >>

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Additional information on N-methyl-N-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylhydroxylamine

Comprehensive Guide to N-methyl-N-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylhydroxylamine (CAS No. 2229005-70-1)

N-methyl-N-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylhydroxylamine (CAS No. 2229005-70-1) is a specialized organic compound with a unique molecular structure that makes it valuable in various research and industrial applications. This compound belongs to the class of nitro-substituted pyrazole derivatives, which are known for their versatile chemical properties. Researchers and chemists are increasingly interested in this compound due to its potential applications in pharmaceutical intermediates, agrochemical synthesis, and material science.

The molecular formula of N-methyl-N-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylhydroxylamine includes a nitro group and a hydroxylamine functional group, which contribute to its reactivity and utility in synthetic chemistry. The presence of these functional groups allows for selective modifications, making it a useful building block in the development of novel compounds. Its CAS number, 2229005-70-1, serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature and commercial transactions.

One of the key reasons for the growing interest in N-methyl-N-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylhydroxylamine is its role in the synthesis of heterocyclic compounds. Heterocycles are fundamental in drug discovery, and this compound's structure provides a scaffold for creating molecules with potential biological activity. Researchers are exploring its use in designing enzyme inhibitors and receptor modulators, which are critical in treating various diseases. Additionally, its stability under controlled conditions makes it a reliable reagent in laboratory settings.

In the agrochemical sector, N-methyl-N-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylhydroxylamine is being investigated for its potential as a precursor in the development of crop protection agents. The nitro and hydroxylamine groups can be leveraged to create compounds that target specific pests or pathogens, offering a sustainable approach to agriculture. This aligns with the global trend toward eco-friendly pesticides and green chemistry, which prioritize environmental safety and reduced toxicity.

The compound's solubility and stability profile also make it a candidate for material science applications. For instance, it could be used in the synthesis of functional polymers or coordination complexes with unique electronic properties. These materials have potential uses in optoelectronics, catalysis, and sensors, addressing the demand for advanced materials in technology-driven industries.

From a commercial perspective, N-methyl-N-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylhydroxylamine (CAS No. 2229005-70-1) is gaining attention due to its niche applications and limited availability. Suppliers and manufacturers are focusing on optimizing its synthesis to meet the rising demand from research institutions and industrial laboratories. Quality control and analytical characterization are critical to ensuring its consistency and performance in various applications.

In summary, N-methyl-N-(1-methyl-4-nitro-1H-pyrazol-5-yl)methylhydroxylamine is a promising compound with diverse applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique structure and functional groups make it a valuable tool for chemists and researchers exploring innovative solutions in these fields. As scientific advancements continue, the relevance of this compound is expected to grow, further solidifying its place in modern chemistry.

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